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Compound of Interest

Compound Name: Fmoc-leucine

Cat. No.: B557446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for Fmoc-leucine (N-(9-Fluorenylmethoxycarbonyl)-L-leucine). The information is

compiled and presented to be a critical resource for laboratory personnel, ensuring safe and

effective use of this common reagent in research and development.

Hazard Identification and GHS Classification
There is notable variability in the GHS classification of Fmoc-leucine across different suppliers

and databases. While some sources classify it as non-hazardous, others identify several

hazard categories. This discrepancy underscores the importance of a cautious approach to

handling this chemical. A summary of the reported GHS classifications is provided below.

According to aggregated data from the European Chemicals Agency (ECHA) C&L Inventory,

Fmoc-leucine does not meet GHS hazard criteria in 40% of the notifications provided.

However, other notifications have classified it with the following hazards:

Acute Toxicity, Oral (Category 4), with the hazard statement H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal (Category 4), with the hazard statement H312: Harmful in contact with

skin.[1]
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Skin Irritation (Category 2), with the hazard statement H315: Causes skin irritation.[1]

Serious Eye Irritation (Category 2A), with the hazard statement H319: Causes serious eye

irritation.[1]

Acute aquatic toxicity (Category 1), with the hazard statement H400: Very toxic to aquatic

life.[2]

Chronic aquatic toxicity (Category 1), with the hazard statement H410: Very toxic to aquatic

life with long lasting effects.[2]

It is crucial to consult the specific Safety Data Sheet (SDS) provided by the supplier for the

most accurate and up-to-date hazard information.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Fmoc-leucine is presented in the

table below.

Property Value

CAS Number 35661-60-0

Molecular Formula C₂₁H₂₃NO₄

Molecular Weight 353.41 g/mol

Appearance White to off-white crystalline powder or solid

Melting Point 94-96 °C or 144-146 °C (decomposes)

Solubility

Soluble in organic solvents such as ethanol,

DMSO, and dimethylformamide (approx. 30

mg/mL). Sparingly soluble in aqueous buffers.

Stability Stable under normal storage conditions.

Personal Protective Equipment (PPE)
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Due to the potential hazards, the following personal protective equipment is mandatory when

handling Fmoc-leucine.

PPE Category Recommendation

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber). A

standard laboratory coat should be worn.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask or higher

respiratory protection should be used. Work

should be conducted in a well-ventilated area,

preferably in a chemical fume hood.

Safe Handling and Experimental Protocols
Adherence to standard operating procedures for handling chemical powders is essential to

minimize exposure and prevent contamination.

General Handling Workflow
The following diagram outlines a general workflow for the safe handling of Fmoc-leucine
powder.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Weigh Fmoc-leucine

Proceed when ready

Transfer to reaction vessel

Dissolve in appropriate solvent

Decontaminate work surfaces

After experiment completion

Dispose of waste in a labeled, sealed container

Doff PPE

Wash hands thoroughly

Click to download full resolution via product page

General workflow for safe handling of Fmoc-leucine.

Detailed Experimental Protocol for Handling Fmoc-
Leucine Powder
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This protocol provides a more detailed methodology for the safe handling of Fmoc-leucine
powder in a laboratory setting.

Preparation:

1. Thoroughly review the supplier-specific Safety Data Sheet (SDS) for Fmoc-leucine.

2. Ensure that a properly functioning chemical fume hood is available.

3. Don the required Personal Protective Equipment (PPE): safety goggles, nitrile gloves, and

a lab coat.

4. Prepare all necessary equipment (spatulas, weigh boats, glassware, etc.) and place them

inside the fume hood.

5. Have a designated and clearly labeled waste container ready for solid and contaminated

disposable waste.

Weighing and Transfer:

1. Perform all weighing and transfer operations within the chemical fume hood to minimize

inhalation exposure.

2. Use a microbalance for accurate weighing of small quantities.

3. Carefully open the Fmoc-leucine container, avoiding any sudden movements that could

create airborne dust.

4. Use a clean spatula to transfer the desired amount of powder to a weigh boat.

5. Promptly and securely close the Fmoc-leucine container after dispensing.

6. Carefully transfer the weighed powder into the reaction vessel. A powder funnel can be

used to prevent spillage.

Dissolution:

1. Add the appropriate solvent to the reaction vessel containing the Fmoc-leucine powder.
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2. Gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous shaking that could

cause splashing.

Cleanup and Waste Disposal:

1. Wipe down the balance, spatulas, and work surfaces inside the fume hood with a damp

paper towel to remove any residual powder.

2. Dispose of all contaminated disposable items (weigh boats, paper towels, gloves) in the

designated solid waste container.

3. Seal the waste container.

4. Doff PPE in the correct order to avoid self-contamination.

5. Wash hands thoroughly with soap and water after the procedure is complete.

First Aid Measures
In the event of exposure, follow these first aid guidelines and seek medical attention.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Disposal
Proper storage and disposal are critical for maintaining the integrity of the chemical and

ensuring environmental safety.

Storage: Store Fmoc-leucine in a tightly closed container in a dry, cool, and well-ventilated

place. Keep away from incompatible materials such as strong oxidizing agents and amines.

[3] Recommended storage temperature is often between 2-8°C.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the product to enter drains.[4]

Potential Signaling Pathway Involvement
While specific toxicological pathways for Fmoc-leucine are not well-documented, the

metabolism of its core component, L-leucine, is well-understood. In the event of in-vivo
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cleavage of the Fmoc protecting group, the resulting L-leucine would enter its natural metabolic

pathway. A key aspect of leucine signaling is its role in activating the mTOR (mammalian target

of rapamycin) pathway, which is a central regulator of cell growth, proliferation, and protein

synthesis.

The following diagram illustrates a simplified overview of the L-leucine metabolic pathway.

Fmoc-Leucine

L-Leucine

Potential in-vivo cleavage

α-Ketoisocaproate (α-KIC)

Branched-chain amino acid
aminotransferase

mTOR Signaling Pathway

Activates

Isovaleryl-CoA

Branched-chain α-ketoacid
dehydrogenase

Acetyl-CoA

Protein Synthesis

Promotes
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Click to download full resolution via product page

Simplified metabolic pathway of L-leucine.

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a thorough review of the supplier-specific Safety Data Sheet (SDS) and

adherence to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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